2-(5-Formylthiophen-2-yl)benzoic acid, 95%

• IUPAC Name: 2-(5-formylthiophen-2-yl)benzoic acid
• InChI: InChI=1S/C12H8O3S/c13-7-8-5-6-11(16-8)9-3-1-2-4-10(9)12(14)15/h1-7H,(H,14,15)
• InChI Key: SJRNPZYHSCYWSA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CC=C(S2)C=O)C(=O)O
• Molecular Formula: C12H8O3S
• Molecular Weight: 232.26 g/mol

Description

2-(5-Formylthiophen-2-yl)benzoic acid, 95% (2-FTA) is an organic compound with a molecular formula of C9H6O2S. It is a colorless solid with a slight yellowish tint and has a melting point of 132-135°C. It is also known as 2-formylthiophene-2-carboxylic acid and is used as a reagent in organic synthesis. It is also used as an intermediate in the synthesis of pharmaceuticals, fragrances, and other organic compounds.

Scientific Research Applications

2-FTA has a wide range of applications in scientific research. It has been used as a reagent in the synthesis of various organic compounds, including pharmaceuticals, fragrances, and other organic compounds. It has also been used as a starting material in the synthesis of a variety of heterocyclic compounds, such as thiophene-3-carboxylic acid and thiophene-4-carboxylic acid. In addition, 2-FTA has been used in the synthesis of copper(II) complexes for use in catalytic reactions.

Mechanism of Action

2-FTA is an organic compound with a molecular formula of C9H6O2S. It is a colorless solid with a slight yellowish tint and has a melting point of 132-135°C. It is also known as 2-formylthiophene-2-carboxylic acid and is used as a reagent in organic synthesis. The mechanism of action of 2-FTA is not fully understood, but it is believed to be due to its ability to form strong hydrogen bonds with other molecules. This allows it to act as a catalyst in various reactions, such as the oxidation of 2-formylthiophene.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-FTA are not well understood. However, it has been reported to have antibacterial activity against a number of bacterial species, including Escherichia coli and Staphylococcus aureus. It has also been reported to have antifungal activity against a number of fungal species, including Candida albicans and Aspergillus fumigatus. In addition, 2-FTA has been shown to have a number of other beneficial effects, including antioxidant activity and anti-inflammatory activity.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-FTA in laboratory experiments is that it is relatively easy to synthesize, with a high purity product being obtained. In addition, it is relatively inexpensive and can be stored for long periods of time without degrading. However, it is important to note that 2-FTA is a highly reactive compound and should be handled with caution. It should also be kept away from light, heat, and moisture.

Future Directions

The potential applications of 2-FTA are vast and are still being explored. Some of the potential future directions for research include: further investigation into its antibacterial and antifungal activities; further research into its antioxidant and anti-inflammatory activities; investigation into its potential use as a reagent in organic synthesis; and investigation into its potential use as a catalyst in various reactions. In addition, further research into its mechanism of action is warranted in order to better understand its effects on various biochemical and physiological processes.

Synthesis Methods

2-FTA can be synthesized by a number of methods, including oxidation of 2-formylthiophene, condensation of thiophene-2-carboxaldehyde with formic acid, and reaction of thiophene-2-carboxaldehyde with hydrogen peroxide in the presence of a base. The most common method for the synthesis of 2-FTA is the oxidation of 2-formylthiophene with aqueous potassium permanganate in the presence of a base. This method yields a high purity product and is relatively simple to carry out.